N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H16N6O5/c19-16(25)9-23-18(27)24(22-21-23)12-7-5-11(6-8-12)20-17(26)15-10-28-13-3-1-2-4-14(13)29-15/h1-8,15H,9-10H2,(H2,19,25)(H,20,26)
• InChI Key: KRDLKANLHOATCS-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=C(C=C3)N4C(=O)N(N=N4)CC(=O)N
• Molecular Formula: C18H16N6O5
• Molecular Weight: 396.4 g/mol

Description

N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C18H16N6O5 and its molecular weight is 396.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Transformation

Research in the field of organic synthesis has led to the development of novel cascade transformations and the synthesis of complex molecular structures. For instance, Ukhin et al. (2015) demonstrated new cascade transformations of specific compounds, showcasing the potential for creating diverse molecular structures that could include derivatives similar to the compound of interest (Ukhin et al., 2015). Such transformations are crucial for the synthesis of novel compounds with potential applications in materials science, medicinal chemistry, and drug discovery.

Polyamide Synthesis

Hattori and Kinoshita (1979) focused on the syntheses of polyamides containing uracil and adenine, demonstrating the incorporation of nucleobase functionalities into polymer backbones (Hattori & Kinoshita, 1979). This research highlights the potential of integrating complex organic molecules into polymers, suggesting applications in biomaterials and the development of novel materials with specific biological or chemical properties.

Antimicrobial and Cytotoxic Activity

The synthesis and biological evaluation of compounds containing specific functional groups have been explored for their antimicrobial and cytotoxic activities. For example, Talupur et al. (2021) synthesized and characterized compounds for antimicrobial evaluation and docking studies, providing insights into the design of novel antimicrobials (Talupur et al., 2021). Research like this underscores the importance of structural modifications in developing new therapeutic agents with potential applications in combating microbial resistance and treating various diseases.